Ortho-Bromine Enhances Carboxylic Acid Acidity
The carboxylic acid group of 2‑bromo‑5‑{[(tert‑butoxy)carbonyl]amino}‑4‑methylbenzoic acid exhibits a predicted pKₐ of 2.97 ± 0.10, compared with 4.32 ± 0.10 for the non‑brominated analog Boc‑3‑amino‑4‑methylbenzoic acid . The ~1.35 log unit increase in acidity is attributable to the electron‑withdrawing effect of the ortho‑bromine substituent, which stabilises the conjugate base. This difference means that at pH values typical of amide‑coupling buffers (e.g., pH 6–8), the target compound exists predominantly in its deprotonated, more nucleophilic carboxylate form, whereas the non‑brominated comparator remains largely protonated.
| Evidence Dimension | Carboxylic acid pKₐ (predicted) |
|---|---|
| Target Compound Data | pKₐ = 2.97 ± 0.10 |
| Comparator Or Baseline | Boc‑3‑amino‑4‑methylbenzoic acid: pKₐ = 4.32 ± 0.10 |
| Quantified Difference | ΔpKₐ ≈ 1.35 (target is more acidic) |
| Conditions | Predicted by ACD/Labs or analogous software as reported by ChemicalBook |
Why This Matters
A lower pKₐ ensures that the carboxylic acid is largely ionised under standard peptide‑coupling conditions, which can enhance solubility in aqueous media and accelerate activation by common coupling reagents (e.g., EDC, HATU), thereby improving synthetic efficiency and reducing the need for pH adjustment.
